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Compound of Interest

Compound Name: 1-Adamantaneethanol

Cat. No.: B128954 Get Quote

An In-depth Technical Guide to 1-
Adamantaneethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 1-Adamantaneethanol (also known as 2-(1-adamantyl)ethanol). The

unique lipophilic and rigid structure of the adamantane cage makes its derivatives, including 1-
Adamantaneethanol, promising candidates in medicinal chemistry and materials science. This

document summarizes key data, proposes experimental methodologies, and visualizes

potential mechanisms of action to support further research and development.

Core Physical and Chemical Properties
The fundamental properties of 1-Adamantaneethanol are summarized in the tables below.

This data is essential for its handling, characterization, and application in experimental settings.
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Property Value Reference

Molecular Formula C₁₂H₂₀O [1][2][3][4]

Molecular Weight 180.29 g/mol [1][2][4]

Appearance White crystalline powder/solid [3][5]

Melting Point 66-69 °C [2][6]

Boiling Point No information available [5]

Solubility Sparingly soluble in water [3]

pKa (Predicted) 15.32 ± 0.10 [3]

Chemical Identifiers
Identifier Value

CAS Number 6240-11-5

InChI
InChI=1S/C12H20O/c13-2-1-12-6-9-3-10(7-

12)5-11(4-9)8-12/h9-11,13H,1-8H2

SMILES C1C2CC3CC1CC(C2)(C3)CCO

Experimental Protocols
Detailed experimental procedures are crucial for the synthesis and analysis of 1-
Adamantaneethanol. While specific literature on the synthesis of 1-Adamantaneethanol is
not abundant, a plausible synthetic route involves the reduction of 1-adamantaneacetic acid or

its corresponding ester.

Proposed Synthesis of 1-Adamantaneethanol
Principle: This proposed protocol describes the synthesis of 1-Adamantaneethanol via the

reduction of 1-adamantaneacetic acid using a strong reducing agent like lithium aluminum

hydride (LiAlH₄). This is a standard method for converting carboxylic acids to primary alcohols.

Materials:
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1-Adamantaneacetic acid

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

10% Sulfuric acid (H₂SO₄)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask with a reflux condenser

Dropping funnel

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a dry, nitrogen-flushed round-bottom flask equipped with a reflux condenser and magnetic

stirrer, suspend lithium aluminum hydride (1.2 equivalents) in anhydrous diethyl ether.

Dissolve 1-adamantaneacetic acid (1 equivalent) in anhydrous diethyl ether and add it

dropwise to the LiAlH₄ suspension via a dropping funnel at 0 °C (ice bath).

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 4 hours.

Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the slow,

dropwise addition of water, followed by 15% sodium hydroxide solution, and then more

water.

Filter the resulting aluminum salts and wash the solid with diethyl ether.
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Combine the organic filtrates and wash with 10% sulfuric acid, water, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield crude 1-Adamantaneethanol.

The crude product can be purified by recrystallization from a suitable solvent like hexane.

Note: This is a proposed protocol based on standard chemical transformations and should be

adapted and optimized under appropriate laboratory safety precautions.

Biological Activity and Potential Mechanisms of
Action
1-Adamantaneethanol has demonstrated notable biological activities, particularly as an

antimicrobial and anti-inflammatory agent.

Antimicrobial Activity
Derivatives of adamantane are known for their antimicrobial properties. 1-Adamantaneethanol
has been shown to inhibit the growth of Staphylococcus species, including methicillin-resistant

strains. The lipophilic nature of the adamantane cage is believed to play a crucial role in its

mechanism of action.

A plausible mechanism involves the disruption of the bacterial cell membrane's integrity. The

bulky, non-polar adamantyl group may insert into the lipid bilayer, altering its fluidity and

permeability, which can lead to leakage of cellular contents and ultimately cell death.
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Caption: Plausible antimicrobial mechanism of 1-Adamantaneethanol.

Anti-inflammatory Activity
1-Adamantaneethanol has also been reported to exhibit anti-inflammatory effects through the

inhibition of prostaglandin synthesis. Prostaglandins are key mediators of inflammation, and

their synthesis is catalyzed by cyclooxygenase (COX) enzymes.

The proposed mechanism of action is the inhibition of COX enzymes (COX-1 and COX-2),

which blocks the conversion of arachidonic acid to prostaglandin H₂, a crucial precursor for

various pro-inflammatory prostaglandins. This mode of action is similar to that of non-steroidal

anti-inflammatory drugs (NSAIDs).
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Caption: Proposed inhibition of the prostaglandin synthesis pathway.

Safety and Handling
Precautionary Statements: P261, P262 (Avoid breathing dust and avoid contact with eyes, skin,

and clothing). Incompatible Materials: Strong oxidizing agents, strong acids, acid halides.[3][6]

Storage: Store in a dry, cool, and well-ventilated place with the container tightly closed.

This guide is intended for informational purposes for research and development professionals.

All experimental work should be conducted in a controlled laboratory setting with appropriate

safety measures in place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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